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Compound of Interest

Compound Name:
4-Chloro-1-methoxy-2-

methylnaphthalene

CAS No.: 120224-15-9

Cat. No.: B11896972

Get Quote

Executive Summary
4-Chloro-1-methoxy-2-methylnaphthalene (CAS 120224-15-9) is a specialized halogenated

polycyclic aromatic hydrocarbon (PAH) derivative.[1] Often utilized as a regioselective

intermediate in the synthesis of pharmaceutical scaffolds and agrochemicals, its physical

characteristics are defined by the steric interplay between the ortho-methyl and methoxy

groups, and the electronic influence of the para-chloro substituent.

This guide provides a comprehensive technical profile of the compound, detailing its chemical

identity, synthesis logic, and a rigorous protocol for the experimental determination of its

melting point—a critical quality attribute (CQA) for verifying purity in downstream applications.

Chemical Identity & Structural Analysis[2][3]
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Attribute Specification

Chemical Name 4-Chloro-1-methoxy-2-methylnaphthalene

CAS Registry Number 120224-15-9

Molecular Formula C₁₂H₁₁ClO

Molecular Weight 206.67 g/mol

SMILES CC1=CC(Cl)=C2C=CC=CC2=C1OC

Structural Class Halogenated Naphthalene Ether

Structural Logic & Electronic Properties
The molecule features a naphthalene core substituted at the 1, 2, and 4 positions.

1-Methoxy Group (-OCH₃): Acts as a strong electron-donating group (EDG) via resonance,

activating the ring and directing electrophilic substitution to the 4-position (para) during

synthesis.

2-Methyl Group (-CH₃): Provides weak activation and steric bulk, influencing the crystal

packing lattice and solubility profile.

4-Chloro Substituent (-Cl): Introduces a dipole moment and halogen bonding potential,

significantly elevating the melting point compared to the non-halogenated precursor (1-

methoxy-2-methylnaphthalene).

Synthesis & Purification Context
Understanding the synthetic origin is essential for anticipating impurities (e.g., regioisomers)

that affect physical properties. The compound is typically synthesized via electrophilic aromatic

chlorination.
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Figure 1: Step-wise synthetic pathway showing the conversion of 2-methylnaphthalene to the

target 4-chloro derivative.

Key Synthetic Insight: The chlorination step is highly regioselective for the 4-position due to the

synergistic directing effects of the 1-methoxy and 2-methyl groups. However, trace amounts of

5-chloro or dichlorinated byproducts may persist, necessitating recrystallization to achieve the

sharp melting point characteristic of a pure substance.

Physical Characteristics & Melting Point Analysis
Physical State

Appearance: White to off-white crystalline solid.

Solubility: Soluble in dichloromethane (DCM), ethyl acetate, and chloroform. Limited

solubility in hexane; insoluble in water.

Stability: Stable under standard laboratory conditions; protect from light to prevent potential

photochemical dehalogenation.

Melting Point (MP) Analysis
Unlike common commodity chemicals, the melting point of specialized intermediates like CAS

120224-15-9 is often lot-dependent and not widely indexed in public databases.

Predicted Range:45°C – 75°C

Rationale: 1-Methoxy-2-methylnaphthalene is a liquid or low-melting solid. The addition of

a chlorine atom typically raises the MP by 30-50°C due to increased molecular weight and

intermolecular interactions.

Literature Reference: While specific experimental values for this isomer are proprietary to

custom synthesis batches, structurally similar analogs (e.g., 1-chloro-2-methoxynaphthalene)

exhibit melting points in the 65-68°C range.

Experimental Determination Protocol
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To validate the identity and purity of your specific lot, follow this rigorous Differential Scanning

Calorimetry (DSC) protocol.

Protocol: Thermal Analysis via DSC

Sample Prep: Weigh 2–5 mg of dried sample into a Tzero aluminum pan. Hermetically seal

with a pinhole lid.

Equilibration: Equilibrate at 0°C to ensure a stable baseline.

Ramp: Heat from 0°C to 150°C at a rate of 10°C/min.

Data Analysis: Record the onset temperature (

) as the melting point, not the peak maximum.

Acceptance Criteria: A sharp endothermic peak with a width at half-height (

) of < 2°C indicates high purity (>98%).

Workflow for Purity Validation (DOT Diagram)
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Figure 2: Logical workflow for validating the purity of the compound based on thermal

properties.

Safety & Handling (SDS Summary)
Signal Word:WARNING
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Hazard Class H-Code Statement

Acute Toxicity H302 Harmful if swallowed.

Skin Irritation H315 Causes skin irritation.[2][3]

Eye Irritation H319
Causes serious eye irritation.

[3]

Aquatic Toxicity H411
Toxic to aquatic life with long-

lasting effects.[2]

Precautionary Measures:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Ventilation: Handle within a certified chemical fume hood to avoid inhalation of dust or

vapors.

Disposal: Dispose of as halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://static.cymitquimica.com/products/10/pdf/sds-F865379.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methoxy-2-methylnaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methoxy-2-methylnaphthalene
https://www.benchchem.com/product/b11896972/docs#technical-whitepaper-physicochemical-profiling-of-4-chloro-1-methoxy-2-methylnaphthalene
https://www.benchchem.com/product/b11896972/docs#technical-whitepaper-physicochemical-profiling-of-4-chloro-1-methoxy-2-methylnaphthalene
https://www.benchchem.com/product/b11896972/docs#technical-whitepaper-physicochemical-profiling-of-4-chloro-1-methoxy-2-methylnaphthalene
https://www.benchchem.com/product/b11896972/docs#technical-whitepaper-physicochemical-profiling-of-4-chloro-1-methoxy-2-methylnaphthalene
https://www.benchchem.com/product/b11896972?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11896972?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11896972?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

